N-(naphthalen-1-ylmethyl)-4-(thiophen-3-yloxy)piperidine-1-carboxamide

• IUPAC Name: N-(naphthalen-1-ylmethyl)-4-thiophen-3-yloxypiperidine-1-carboxamide
• InChI: InChI=1S/C21H22N2O2S/c24-21(22-14-17-6-3-5-16-4-1-2-7-20(16)17)23-11-8-18(9-12-23)25-19-10-13-26-15-19/h1-7,10,13,15,18H,8-9,11-12,14H2,(H,22,24)
• InChI Key: VLYPGNOINKFQAD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CSC=C2)C(=O)NCC3=CC=CC4=CC=CC=C43
• Molecular Formula: C21H22N2O2S
• Molecular Weight: 366.5 g/mol
• CAS No.: 2034429-21-3

Description

N-(naphthalen-1-ylmethyl)-4-(thiophen-3-yloxy)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C21H22N2O2S and its molecular weight is 366.48. The purity is usually 95%.
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Scientific Research Applications

Molecular Interaction and Pharmacophore Models

Research on similar compounds has contributed to understanding the molecular interactions and development of pharmacophore models for receptor ligands. For instance, studies on cannabinoid receptor antagonists have utilized molecular orbital methods and conformational analyses to understand the binding interactions with receptors, providing insights into the design of receptor-specific drugs (J. Shim et al., 2002).

Antimycobacterial Activity

N-alkoxyphenylhydroxynaphthalenecarboxamides have shown promising antimycobacterial activity against Mycobacterium tuberculosis and other strains, with some compounds exhibiting activity comparable or superior to standard drugs like rifampicin. This suggests potential applications in developing new antimycobacterial agents (T. Goněc et al., 2016).

PET Imaging Applications

Compounds related to "N-(naphthalen-1-ylmethyl)-4-(thiophen-3-yloxy)piperidine-1-carboxamide" have been synthesized for PET imaging, highlighting their utility in developing novel imaging agents for medical diagnostics (Min Wang et al., 2008).

Electrochemical and Electrochromic Properties

Research into naphthalene-derived compounds has uncovered their potential in electrochemistry, including the development of electroactive films and electrochromic materials. These applications demonstrate the utility of such compounds in creating advanced materials for electronic and optical devices (S. Hsiao & Jhong-Syuan Han, 2017).